Cas no 1708268-65-8 ({[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid)

• Product Name: {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid
• CAS No: 1708268-65-8
• MF: C₇H₁₀N₂O₅S
• MW: 234.229700565338
• CID: 5895210
• PubChem ID: 97620253
• Update Time: 2026-03-11

{[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid
• Acetic acid, 2-[[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl]-
• 1708268-65-8
• 2-(((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)sulfonyl)aceticacid
• 2-(((5-Ethyl-1,2,4-oxadiazol-3-yl)methyl)sulfonyl)acetic acid

• Inchi： 1S/C7H10N2O5S/c1-2-6-8-5(9-14-6)3-15(12,13)4-7(10)11/h2-4H2,1H3,(H,10,11)
• InChI Key： FYFKAICNKUBFQO-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(CC1N=C(CC)ON=1)(=O)=O

Computed Properties

• Exact Mass: 234.03104260g/mol
• Monoisotopic Mass: 234.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 545.0±60.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid

Introduction to {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic Acid (CAS No. 1708268-65-8)

{[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number {1708268-65-8}, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid consists of a sulfonyl group attached to an acetic acid moiety, with a 5-ethyl-1,2,4-oxadiazole ring incorporated into the molecular framework. This arrangement confers upon the compound distinct chemical and biological properties that are being explored for various applications.

In recent years, there has been a growing interest in oxadiazole derivatives due to their potential as pharmacological agents. The 5-ethyl substitution on the oxadiazole ring enhances its solubility and bioavailability, making it more suitable for therapeutic use. Furthermore, the presence of the sulfonyl group increases the compound's metabolic stability, which is crucial for drug development.

Current research in this area has highlighted the antimicrobial and anti-inflammatory properties of {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid. Studies have demonstrated its efficacy against various bacterial and fungal strains, suggesting its potential as a novel antimicrobial agent. Additionally, preclinical trials have shown that this compound exhibits anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The synthesis of {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the oxadiazole ring followed by sulfonylation and subsequent acetylation. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards.

One of the most compelling aspects of this compound is its potential in targeted drug delivery systems. The structural features of {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid allow it to be incorporated into nanoparticles and other delivery vehicles that can enhance drug penetration and reduce side effects. This approach has shown promise in improving therapeutic outcomes for various diseases.

Moreover, the compound's interaction with biological targets has been extensively studied using computational methods. Molecular docking simulations have revealed that it can bind to specific enzymes and receptors involved in disease pathways. These findings provide a rational basis for designing more effective derivatives with enhanced pharmacological properties.

The pharmaceutical industry is increasingly recognizing the importance of innovative compounds like {[(5-ethyl-1,2,4-oxadiazol-3-yl)methyl]sulfonyl}acetic acid. Its unique combination of structural features and biological activities positions it as a promising candidate for future drug development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play a significant role in advancing therapeutic strategies.

In conclusion, {[(5-et hyl -1 ,2 ,4 -ox adiaz ol -3 -yl )m ethyl ]s ulf on ylacetic acid} (CAS No. 1708268 -65 -8) is a multifaceted compound with significant potential in pharmaceutical research. Its structural design enables diverse biological activities, making it a valuable asset in drug discovery efforts. With ongoing studies exploring its mechanisms and applications, this compound is poised to contribute to advancements in medicine and therapeutics.